Cas no 159181-77-8 (Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate)

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate is a heterocyclic compound featuring a fused imidazo[1,2-b]pyrazole core with an ester functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in medicinal chemistry and agrochemical research. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization. Its rigid bicyclic framework offers stability while enabling selective modifications, making it valuable for the development of bioactive molecules. The compound’s well-defined reactivity profile allows for efficient incorporation into complex scaffolds, supporting the synthesis of potential pharmacophores. Suitable for controlled functionalization, it is a practical building block for heterocyclic chemistry and drug discovery programs.
Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate structure
159181-77-8 structure
Product Name:Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate
CAS No:159181-77-8
MF:C8H9N3O2
MW:179.175961256027
CID:1081922
PubChem ID:10352257
Update Time:2025-06-07

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate
    • ethyl 5H-imidazo[1,2-b]pyrazole-6-carboxylate
    • DTXSID80438504
    • DB-351252
    • Ethyl1H-imidazo[1,2-b]pyrazole-6-carboxylate
    • AB64376
    • AKOS006315234
    • 159181-77-8
    • Inchi: 1S/C8H9N3O2/c1-2-13-8(12)6-5-7-9-3-4-11(7)10-6/h3-5,10H,2H2,1H3
    • InChI Key: UUQQCFDWTIEWLT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC2=NC=CN2N1)=O

Computed Properties

  • Exact Mass: 179.069476538g/mol
  • Monoisotopic Mass: 179.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.4Ų

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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